Cas no 1126-87-0 (Cyclopropanamine, 2-phenoxy-)

• Product Name: Cyclopropanamine, 2-phenoxy-
• CAS No: 1126-87-0
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 1200193
• PubChem ID: 23617228
• Update Time: 2025-04-20

Cyclopropanamine, 2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-phenoxy-
• 2-phenoxycyclopropan-1-amine
• 2-phenoxycyclopropylamine
• SCHEMBL4529423
• 1126-87-0
• AKOS006340052
• DTXSID40635193

• Inchi： 1S/C9H11NO/c10-8-6-9(8)11-7-4-2-1-3-5-7/h1-5,8-9H,6,10H2
• InChI Key： LWTVCQHYQVDFLN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1CC1N

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų